Cas no 1020252-29-2 (2-{[(2,5-dimethoxyphenyl)amino]methylidene}-2,3-dihydro-1H-indene-1,3-dione)

• Product Name: 2-{[(2,5-dimethoxyphenyl)amino]methylidene}-2,3-dihydro-1H-indene-1,3-dione
• CAS No: 1020252-29-2
• MF: C₁₈H₁₅NO₄
• MW: 309.316004991531
• MDL: MFCD00170603
• CID: 4567981
• Update Time: 2025-08-04

2-{[(2,5-dimethoxyphenyl)amino]methylidene}-2,3-dihydro-1H-indene-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[(2,5-dimethoxyanilino)methylidene]indene-1,3-dione
• 2-{[(2,5-dimethoxyphenyl)amino]methylidene}-2,3-dihydro-1H-indene-1,3-dione

• MDL： MFCD00170603
• Inchi： 1S/C18H15NO4/c1-22-11-7-8-16(23-2)15(9-11)19-10-14-17(20)12-5-3-4-6-13(12)18(14)21/h3-10,19H,1-2H3
• InChI Key： XFZVPYBIMALUPE-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)/C/1=C\NC1=CC(OC)=CC=C1OC

Computed Properties

• Exact Mass: 309.100108g/mol
• Monoisotopic Mass: 309.100108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 309.3g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 68.1Ų

Additional information on 2-{[(2,5-dimethoxyphenyl)amino]methylidene}-2,3-dihydro-1H-indene-1,3-dione

Comprehensive Overview of 2-{[(2,5-dimethoxyphenyl)amino]methylidene}-2,3-dihydro-1H-indene-1,3-dione (CAS No. 1020252-29-2)

2-{[(2,5-dimethoxyphenyl)amino]methylidene}-2,3-dihydro-1H-indene-1,3-dione, with the CAS number 1020252-29-2, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique indene-1,3-dione core and dimethoxyphenyl substituent, exhibits intriguing chemical properties that make it a subject of ongoing research. Its molecular structure, featuring a conjugated system and hydrogen-bonding capabilities, contributes to its potential applications in pharmaceutical intermediates and functional materials.

In recent years, the demand for high-performance organic compounds like 2-{[(2,5-dimethoxyphenyl)amino]methylidene}-2,3-dihydro-1H-indene-1,3-dione has surged, driven by advancements in drug discovery and optoelectronic materials. Researchers are particularly interested in its role as a building block for synthesizing novel small-molecule inhibitors or fluorescent probes. The compound's electron-rich aromatic system and planar geometry also make it a candidate for organic semiconductors, aligning with the global push toward sustainable technologies.

One of the most frequently asked questions about CAS 1020252-29-2 revolves around its synthetic routes and purification methods. The compound is typically prepared via condensation reactions between 1,3-indanedione derivatives and 2,5-dimethoxyaniline, followed by careful chromatographic purification. Its stability under ambient conditions and solubility in common organic solvents, such as DMSO and dichloromethane, further enhance its practicality in laboratory settings. These attributes have positioned it as a valuable tool for structure-activity relationship (SAR) studies in drug development.

The spectroscopic properties of 2-{[(2,5-dimethoxyphenyl)amino]methylidene}-2,3-dihydro-1H-indene-1,3-dione are another area of interest. Its UV-Vis absorption and fluorescence emission profiles suggest potential applications in bioimaging or sensor technologies. Additionally, computational studies have explored its electronic structure, revealing insights into its charge-transfer behavior—a hot topic in the design of next-generation organic electronics.

From an industrial perspective, the scalability of CAS 1020252-29-2 production remains a critical consideration. Innovations in green chemistry, such as catalyst-free synthesis or microwave-assisted reactions, are being investigated to improve yield and reduce environmental impact. These efforts resonate with the broader scientific community's focus on eco-friendly methodologies, a trend frequently highlighted in academic publications and patent filings.

In summary, 2-{[(2,5-dimethoxyphenyl)amino]methylidene}-2,3-dihydro-1H-indene-1,3-dione (1020252-29-2) represents a versatile compound with multifaceted applications. Its relevance to cutting-edge research in life sciences and advanced materials ensures its continued prominence in scientific discourse. As exploration of its properties deepens, this compound is poised to play a pivotal role in addressing contemporary challenges across multiple disciplines.